Cas no 53152-21-9 (6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, hydrochloride (1:1))

6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, hydrochloride (1:1) structure

53152-21-9 structure

Product Name:6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, hydrochloride (1:1)

CAS No:53152-21-9

MF:C₂₉H₄₂ClNO₄

MW:504.101088047028

CID:367916

PubChem ID:3033050

Update Time:2025-04-19

6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

- 6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, hydrochloride (1:1)
- 6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-d...
- 6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-me
- Buprenorphine Hydrochloride
- Buprenorphine hydrochloride solution
- BUPRENORPHINE HYDROCHLORIDE, EUR
- Buprenex
- Buprenorphine Hcl
- Butrans
- DEA No. 9064
- Finibron
- Norspan
- Subutex
- UNII-56W8MW3EN1
- IX-1003
- BUPRENORPHINE HYDROCHLORIDE COMPONENT OF SUBOXONE
- DTXCID9028831
- BUPRENORPHINE HYDROCHLORIDE [VANDF]
- V-1005
- Probuphine
- MR 56
- 21-Cyclopropyl-7alpha-((S)-1-hydroxy-1,2,2-trimethylpropyl)-6,14-endo-ethano-6,7,8,14-tetrahydrooripavine hydrochloride
- BUPRENORPHINE HYDROCHLORIDE [JAN]
- 17-cyclopropylmethyl-4,5alpha-epoxy-7alpha-((S)-1-hydroxy-1,2,2-trimethylpropyl)-6-methoxy-6,14-endo-ethanomorphinan-3-ol hydrochloride
- NIH 8805
- Buprenex (TN)
- Buprenorphine hydrochloride (USAN:USP:JAN)
- CL 112302
- Anorfin
- BUPRENORPHINE HYDROCHLORIDE (EP IMPURITY)
- 21-cyclopropyl-7alpha-[(S)-1-hydroxy-1,2,2-trimethylpropyl]-6,14-endo-ethano-6,7,8,14-tetrahydrooripavine hydrochloride
- (5alpha,6beta,14beta,18R)-17-(cyclopropylmethyl)-3-hydroxy-18-((2S)-2-hydroxy-3,3-dimethylbutan-2-yl)-6-methoxy-18,19-dihydro-4,5-epoxy-6,14-ethenomorphinan-17-ium chloride
- BUPRENORPHINE HYDROCHLORIDE COMPONENT OF BUNAVAIL
- Hydrochloride, Buprenorphine
- Buprenorphine Depot
- BUPRENORPHINE HYDROCHLORIDE [USP IMPURITY]
- BUPRENORPHINE HYDROCHLORIDE [USP-RS]
- 6,14-ETHENOMORPHINAN-7-METHANOL, 17-(CYCLOPROPYLMETHYL)-.ALPHA.-(1,1-DIMETHYLETHYL)-4,5-EPOXY-18,19-DIHYDRO-3-HYDROXY-6-METHOXY-.ALPHA.-METHYL-, HYDROCHLORIDE, (5.ALPHA.,7.ALPHA.(S))-
- RX-6029-M HCL
- 6,14-Ethenomorphinan-7-methanol, 17-(cyclopropylmethyl)-alpha-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-alpha-methyl-, hydrochloride, (5alpha,7alpha(S))-
- Belbuca
- BEMA-buprenorphine
- Buprenorphine.HCl, 1mg/ml in Methanol
- M-6029
- HY-B0701
- BUPRENORPHINE HYDROCHLORIDE [USP MONOGRAPH]
- BUPRENORPHINE HYDROCHLORIDE [ORANGE BOOK]
- CHEBI:652822
- Buprenorphine Hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
- BUNAVAIL COMPONENT BUPRENORPHINE HYDROCHLORIDE
- 2-(N-cyclopropylmethyl-4,5alpha-epoxy-3-hydroxy-6-methoxy-6,14-endo-ethanomorphinan-6alpha-yl)-3,3-dimethyl-2-butanol hydrochloride
- (5alpha,7alpha(S))-alpha-tert-Butyl-17-(cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-alpha-methyl-6,14-ethenomorphinan-7-methanol hydrochloride
- SUBOXONE COMPONENT BUPRENORPHINE HYDROCHLORIDE
- Lepetan
- SCH-028444
- BCP16140
- CL112302
- Nopan
- (5alpha,6beta,14beta,18R)-17-(cyclopropylmethyl)-18-((2S)-2-hydroxy-3,3-dimethylbutan-2-yl)-6-methoxy-18,19-dihydro-4,5-epoxy-6,14-ethenomorphinan-3-ol hydrochloride
- RX 6029-M HCl
- BUPRENORPHINE HYDROCHLORIDE [USAN]
- BUPRENORPHINE HYDROCHLORIDE (USP-RS)
- 56W8MW3EN1
- BUPRENORPHINE HYDROCHLORIDE (USP IMPURITY)
- ETI-311
- FTB-8127
- Buprenorphine hydrochloride (JP17/USP)
- Ethiqa XR
- Buprenorphine hydrochloride, United States Pharmacopeia (USP) Reference Standard
- NIH-8805
- Transtec
- UM-952
- Buprenorphine Hydrochloride Sublingual
- BUPRENORPHINE HYDROCHLORIDE (USP MONOGRAPH)
- V-1003
- (1S,2S,6R,14R,15R,16R)-5-(cyclopropylmethyl)-16-[(2S)-2-hydroxy-3,3-dimethylbutan-2-yl]-15-methoxy-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11-trien-11-ol;hydrochloride
- Buprenorphine hydrochloride [USAN:USP:JAN]
- BUPRENORPHINE HYDROCHLORIDE (MART.)
- Buprenorphine (hydrochloride)
- IX-1005
- (-)-buprenorphine hydrochloride
- BUPRENORPHINE HYDROCHLORIDE [MART.]
- 53152-21-9
- CL-112302
- CL 112,302
- TSN-09
- DTXSID2048905
- RX 6029-M
- Buprenorphine hydrochloride, British Pharmacopoeia (BP) Reference Standard
- IX-1004
- Buprex
- BUPRENORPHINE HYDROCHLORIDE [EP MONOGRAPH]
- D00836
- buprenorphine hydrochlorie
- BUPRENORPHINE HYDROCHLORIDE [WHO-DD]
- BUPRENORPHINE HYDROCHLORIDE [EP IMPURITY]
- Q27105186
- Vetergesic
- EINECS 258-396-8
- BUPRENORPHINE HYDROCHLORIDE (EP MONOGRAPH)
- BEMA long acting analgesic
- Buprenorphine.HCl
- V-1004
- BEMA LA
- Buprenorphine hydrochloride ciii
- BUPRENORPHINE HCLSL
- BUPRENORPHINE HYDROCHLORIDE [MI]
- UM 952
- SCHEMBL17220698
- BUPRENORPHINE HYDROCHLORIDE COMPONENT OF CASSIPA
- Buprederm
- NIH8805
- (2S)-2-((5R,6R,7R,14S)-17-(Cyclopropylmethyl)-4,5-epoxy-3-hydroxy-6-methoxy-6,14-ethanomorphinan-7-yl)-3,3-dimethylbutan-2-ol monohydrochloride
- Buprenorphine.HCl, 1mg/ml in Methanol (as free base)
- UAIXRPCCYXNJMQ-RZIPZOSSSA-N
- Inchi： 1S/C29H41NO4.ClH/c1-25(2,3)26(4,32)20-15-27-10-11-29(20,33-5)24-28(27)12-13-30(16-17-6-7-17)21(27)14-18-8-9-19(31)23(34-24)22(18)28;/h8-9,17,20-21,24,31-32H,6-7,10-16H2,1-5H3;1H/t20-,21-,24-,26+,27-,28+,29-;/m1./s1
- InChI Key： UAIXRPCCYXNJMQ-RZIPZOSSSA-N
- SMILES： Cl.O1C2=C(C=CC3C[C@@H]4[C@@]56CC[C@@]([C@@H]([C@@](C)(C(C)(C)C)O)C5)([C@H]1[C@@]6(C=32)CCN4CC1CC1)OC)O

Computed Properties

Exact Mass: 503.28000
Monoisotopic Mass: 503.28
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 35
Rotatable Bond Count: 5
Complexity: 869
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.2A^2

Experimental Properties

Density: 1.26
Melting Point: 260-262?C (dec.)
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 62.16000
LogP: 5.15370

6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, hydrochloride (1:1) Security Information

WGK Germany：3
Hazard Category Code： 22-62-63-39/23/24/25-23/24/25-11
Safety Instruction： 26-36-45-36/37-16-7
RTECS：KM7758000
Hazardous Material Identification：
Risk Phrases：R22
Storage Condition：-0°C

6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, hydrochloride (1:1) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	B7536-1ML	6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, hydrochloride (1:1)	53152-21-9	analytical standard, for drug analysis	1ML	751.82	2021-05-12

6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, hydrochloride (1:1) Related Literature

1. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
2. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

53152-21-9 (6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, hydrochloride (1:1)) Related Products

Recommended suppliers

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.